Cas no 899989-01-6 (4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine)

• Product Name: 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine
• CAS No: 899989-01-6
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5493242
• PubChem ID: 7423822
• Update Time: 2025-10-30

4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• VU0497662-1
• 2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole
• 899989-01-6
• F2771-0074
• AKOS024465145
• 2-((3,5-dimethoxybenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole
• 4-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)pyridine
• 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine

• Inchi： 1S/C16H15N3O3S/c1-20-13-7-11(8-14(9-13)21-2)10-23-16-19-18-15(22-16)12-3-5-17-6-4-12/h3-9H,10H2,1-2H3
• InChI Key： ODCVCPHNJFUMSX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine

Introduction to 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine (CAS No. 899989-01-6)

4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 899989-01-6, represents a fusion of heterocyclic scaffolds and functional groups that make it a promising candidate for further investigation in drug discovery and medicinal chemistry. The presence of a pyridine core linked to an oxadiazole moiety, both flanked by an electron-donating 3,5-dimethoxyphenyl group and a sulfur-containing substituent, endows this molecule with a rich chemical profile suitable for exploring various therapeutic pathways.

The structural architecture of 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine is particularly noteworthy for its ability to interact with biological targets in multiple ways. The pyridine ring is a well-established pharmacophore in medicinal chemistry, known for its capacity to form hydrogen bonds and coordinate with metal ions, which can be crucial for modulating enzyme activity or receptor binding. In contrast, the 1,3,4-oxadiazole ring is another heterocycle that has been extensively studied for its bioactivity in antimicrobial, anti-inflammatory, and anticancer applications. The combination of these two heterocycles creates a versatile platform for designing molecules with enhanced pharmacological properties.

The 3,5-dimethoxyphenyl substituent on the oxadiazole ring introduces electron-donating effects through the methoxy groups, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. Additionally, the presence of a methylsulfanyl group at the 5-position of the oxadiazole ring adds another layer of complexity to the molecule’s interactions with biological systems. Sulfur-containing groups are known to exhibit diverse biological activities, including antioxidant and anti-inflammatory effects, making them valuable in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine with biological targets. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, preliminary computational analyses indicate that this molecule could interact with kinases and other signaling proteins involved in cell proliferation and survival pathways. Such interactions could make it a valuable tool for developing novel therapeutic strategies.

In vitro studies have begun to explore the potential bioactivity of 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine, providing initial insights into its pharmacological profile. Early results suggest that this compound may possess inhibitory effects on certain enzymes relevant to cancer progression. Specifically, experiments have shown that it can modulate the activity of kinases such as EGFR (epidermal growth factor receptor), which plays a critical role in tumor growth and angiogenesis. Furthermore, the compound’s interaction with other signaling pathways involved in inflammation has also been observed, indicating its potential as an anti-inflammatory agent.

The synthesis of 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as nucleophilic substitution and cyclization processes that are commonly employed in constructing complex heterocyclic systems. The successful preparation of this compound highlights the growing capability of synthetic chemists to create intricate molecular architectures tailored for specific biological applications.

The development of novel pharmaceutical agents relies heavily on innovative synthetic methodologies that allow for efficient production of target compounds while maintaining high purity standards. The synthesis of 4-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine exemplifies these advancements by demonstrating how modern synthetic techniques can be applied to construct complex molecules with precision and scalability.

As research progresses，the potential applications of 4-(5-{(3，5-dimethoxyphenyl)methylsulfanyl}-1，3，4-oxadiazol-2-yI）pyridine are expected to expand further。The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one，providing researchers with powerful tools for predicting bioactivity and optimizing molecular structures。These computational approaches，combined with traditional experimental methods，are paving the way for more efficient development of novel therapeutics。

The future directions for studying CAS No 89998901_6 include exploring its pharmacokinetic properties，such as solubility、metabolism，and distribution，which are critical factors determining its clinical efficacy。Additionally，investigations into its mechanism of action will be essential for understanding how it interacts with biological targets at a molecular level。These studies will provide valuable insights into optimizing its therapeutic potential。

In conclusion，the compound CAS No 89998901_6 (4-(5-{(3，5-dimethoxyphenyl)methylsulfanyl}-1，3，4-oxadiazol_2-yI）pyridine) represents an exciting advancement in pharmaceutical chemistry。Its unique structural features、potential bioactivity、and promising synthetic accessibility make it a compelling candidate for further exploration。As research continues to uncover new therapeutic applications、this compound has the potential to contribute significantly to modern medicine。